Cas no 210826-98-5 (3-propanoylbenzene-1-sulfonamide)

• Product Name: 3-propanoylbenzene-1-sulfonamide
• CAS No: 210826-98-5
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• MDL: MFCD12801075
• CID: 1398500
• PubChem ID: 18461670
• Update Time: 2025-10-30

3-propanoylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-(1-oxopropyl)-
• 3-propanoylbenzene-1-sulfonamide
• 3-propionylbenzenesulfonamide
• 210826-98-5
• CS-0351121
• EN300-272579
• 3-(1-Oxopropyl)benzenesulfonamide
• SCHEMBL1185507
• DB-182548

• MDL： MFCD12801075
• Inchi： 1S/C9H11NO3S/c1-2-9(11)7-4-3-5-8(6-7)14(10,12)13/h3-6H,2H2,1H3,(H2,10,12,13)
• InChI Key： SPAVECFGRZAWSI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(CC)=O)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 213.04603
• Monoisotopic Mass: 213.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• PSA: 77.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-propanoylbenzene-1-sulfonamide

Introduction to 3-propanoylbenzene-1-sulfonamide (CAS No. 210826-98-5)

3-propanoylbenzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 210826-98-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their broad spectrum of biological activities. The structural uniqueness of 3-propanoylbenzene-1-sulfonamide arises from the combination of a benzene ring substituted with a sulfonamide group and an acylated propanoyl moiety, making it a promising candidate for further exploration in drug discovery and development.

The sulfonamide functional group, characterized by the -SO₂NH₂ moiety, is renowned for its ability to interact with biological targets such as enzymes and receptors, thereby modulating various physiological processes. In particular, 3-propanoylbenzene-1-sulfonamide has been studied for its potential role in inhibiting certain enzymes that are implicated in inflammatory and infectious diseases. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of its interactions with biological systems, suggesting that it may serve as a lead compound for novel therapeutic agents.

One of the most compelling aspects of 3-propanoylbenzene-1-sulfonamide is its structural versatility, which allows for modifications that can enhance its pharmacological properties. For instance, researchers have explored derivatives of this compound that exhibit improved solubility and bioavailability, critical factors for drug efficacy. The acylated propanoyl group in the molecule provides a site for further chemical modifications, enabling the synthesis of analogs with tailored biological activities. These modifications have been particularly useful in optimizing binding affinity and selectivity against specific targets.

Recent studies have highlighted the antimicrobial properties of sulfonamides, including 3-propanoylbenzene-1-sulfonamide, against various bacterial strains. The mechanism behind this activity often involves the inhibition of bacterial dihydropteroate synthase (DHPS), an enzyme essential for folic acid synthesis in microorganisms. This has made sulfonamides valuable in treating bacterial infections, and compounds like 3-propanoylbenzene-1-sulfonamide are being re-evaluated for their potential to combat drug-resistant bacteria. The structural features of this compound may contribute to its ability to disrupt bacterial cell wall synthesis or interfere with other vital metabolic pathways.

In addition to its antimicrobial applications, 3-propanoylbenzene-1-sulfonamide has shown promise in preclinical studies as a potential therapeutic agent for inflammatory conditions. The sulfonamide group is known to modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary research indicates that derivatives of 3-propanoylbenzene-1-sulfonamide may offer a novel approach to managing chronic inflammatory diseases without the side effects associated with traditional anti-inflammatory drugs.

The synthesis of 3-propanoylbenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic asymmetric synthesis and flow chemistry, have been employed to improve the efficiency of these processes. These techniques not only enhance the scalability of production but also minimize waste generation, aligning with green chemistry principles. The availability of high-quality starting materials and catalysts has further facilitated the synthesis of complex derivatives for medicinal chemistry applications.

As computational biology continues to advance, virtual screening methods are being increasingly utilized to identify promising candidates like 3-propanoylbenzene-1-sulfonamide for further experimental validation. High-throughput virtual screening (HTVS) allows researchers to rapidly assess thousands of compounds against biological targets, reducing the time and cost associated with traditional drug discovery processes. This approach has already led to the identification of several novel sulfonamide derivatives with enhanced pharmacological properties.

The pharmacokinetic profile of 3-propanoylbenzene-1-sulfonamide is another critical aspect that has been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Preliminary pharmacokinetic studies suggest that modifications to the acyl group can significantly impact absorption rates and metabolic stability. These insights are invaluable for optimizing formulations that ensure consistent drug delivery and maximal therapeutic benefit.

In conclusion, 3-propanoylbenzene-1-sulfonamide (CAS No. 210826-98-5) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing new drugs targeting various diseases, including infections and inflammation. With ongoing advancements in synthetic chemistry, computational biology, and pharmacokinetic studies, this compound holds great promise for future therapeutic developments. Continued exploration into its derivatives and mechanisms of action will likely uncover even more opportunities for medical innovation.